Design strategies for lab-on-a-molecule probes and orthogonal sensing
Chemical Society Reviews Pub Date: 2014-10-30 DOI: 10.1039/C4CS00263F
Abstract
This review highlights the currently exploited working concepts of lab-on-a-molecule probes, with a particular focus on what is required for multianalyte detection and quantification in competitive assays. Both, chemosensor and chemodosimeter approaches are considered. The multifaceted design strategies and the orthogonal protocols are evaluated in order to identify and categorise the successful conceptions and to single out unknown territory and challenges for future work.
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